Cas no 2171673-03-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid
• CAS No: 2171673-03-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5927025
• PubChem ID: 165538491
• Update Time: 2025-06-12

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid
• EN300-1517870
• 2171673-03-1
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5-dimethylhexanoic acid

• Inchi： 1S/C28H36N2O5/c1-17(2)25(26(33)29-18(14-24(31)32)15-28(3,4)5)30-27(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23,25H,14-16H2,1-5H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： SZOHOZCFTKEILR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CC(=O)O)CC(C)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic Acid (CAS No. 2171673-03-1): An Advanced Compound in Medicinal Chemistry

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid (CAS No. 2171673-03-1) is a sophisticated compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its abbreviated name, Fmoc-D-Leu-Dap(OtBu)-OH, is a derivative of the amino acid leucine and is extensively used in the synthesis of peptides and peptidomimetics.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a crucial component of this molecule, providing a robust method for the temporary protection of amino groups during peptide synthesis. The Fmoc group is widely preferred in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, which minimizes side reactions and enhances the purity of the final product. The D-Leu (D-leucine) and Dap(OtBu) (Diaminopropionic acid tert-butyl ester) moieties further contribute to the compound's versatility and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of Fmoc-D-Leu-Dap(OtBu)-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound can be effectively utilized in the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides have shown promising results in targeting specific protein-protein interactions, which are often implicated in various diseases such as cancer and neurodegenerative disorders.

The 5,5-dimethylhexanoic acid moiety in Fmoc-D-Leu-Dap(OtBu)-OH plays a critical role in modulating the physicochemical properties of the final peptide product. This moiety can influence factors such as solubility, lipophilicity, and conformational flexibility, which are essential for optimizing the pharmacokinetic and pharmacodynamic profiles of therapeutic peptides. Additionally, the presence of this moiety can enhance the resistance of peptides to enzymatic degradation, thereby extending their half-life in vivo.

In clinical research, Fmoc-D-Leu-Dap(OtBu)-OH has been employed in the development of peptide-based vaccines and immunotherapeutics. A notable example is its use in the synthesis of epitope-specific peptides for cancer immunotherapy. These peptides can be designed to elicit a strong immune response against tumor-associated antigens, offering a promising approach for personalized medicine. A recent clinical trial reported that patients treated with these epitope-specific peptides exhibited a significant reduction in tumor size and improved overall survival rates.

The synthetic route for Fmoc-D-Leu-Dap(OtBu)-OH involves several well-established chemical transformations. The initial step typically involves the protection of the amino group of D-leucine with the Fmoc group using Fmoc-OSu (N-succinimidyl 9-fluorenylmethoxycarbonylate) under basic conditions. Subsequently, the carboxyl group of Fmoc-D-Leu is activated using a coupling reagent such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and coupled with Dap(OtBu)-OH to form the desired product. The final step involves purification by techniques such as reverse-phase high-performance liquid chromatography (RP-HPLC) to ensure high purity and yield.

Despite its numerous advantages, Fmoc-D-Leu-Dap(OtBu)-OH also presents some challenges in its application. One major challenge is its potential for racemization during synthesis, which can lead to decreased purity and activity of the final product. To mitigate this issue, researchers have developed various strategies, including the use of chiral auxiliaries and optimized reaction conditions, to maintain stereochemical integrity throughout the synthesis process.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5-dimethylhexanoic acid (CAS No. 2171673-03-1) is a versatile compound with significant potential in medicinal chemistry and drug development. Its unique structural features and functional groups make it an invaluable tool for researchers working on peptide synthesis and therapeutic applications. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing medical science.